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An In-Depth Technical Guide to Henry's Law Constant for Helium in Water

This technical guide provides a comprehensive overview of Henry's law constant for helium in

water, designed for researchers, scientists, and professionals in drug development. It covers

the fundamental principles, presents quantitative data across a range of temperatures, details

experimental methodologies for its determination, and illustrates the experimental workflow.

Introduction to Henry's Law
Henry's law is a fundamental gas law that describes the solubility of a gas in a liquid. It states

that at a constant temperature, the amount of a given gas that dissolves in a given type and

volume of liquid is directly proportional to the partial pressure of that gas in equilibrium with that

liquid. The proportionality factor is known as the Henry's law constant (

𝑘𝐻 kH​

).

The law is commonly expressed by the formula:

𝑃 = 𝑘𝐻 ⋅𝐶P=kH​⋅C

Where:

P is the partial pressure of the gas.

𝑘𝐻 kH​
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is the Henry's law constant.

C is the concentration of the dissolved gas.

The value of the Henry's law constant is specific to the gas, the solvent, and the temperature.

For helium in water, this constant is crucial for applications ranging from understanding gas

embolism in diving to the development of drug delivery systems involving gaseous carriers.

Quantitative Data for Henry's Law Constant of
Helium in Water
The solubility of helium in water, and consequently its Henry's law constant, exhibits a unique

temperature dependence. Unlike many other gases, the solubility of helium in water reaches a

minimum (and the Henry's law constant a maximum) at approximately 30 °C.[1][2] Below this

temperature, solubility increases as temperature decreases, and above it, solubility increases

with temperature.

The following table summarizes the Henry's law constant for helium in water at various

temperatures. The values have been calculated using the equation and constants provided in

the IUPAC-NIST Solubility Data Series. The equation is of the form:

ln x = A + B/T + C ln T + DT

where x is the mole fraction of helium in water at a partial pressure of 1 atm, and T is the

temperature in Kelvin. The constants for helium in water are:

A = -105.9768

B = 4259.62

C = 14.0094

D = 0

The Henry's law constant (

𝑘𝐻 kH​

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/publication/272013501_Solubility_and_thermodynamics_of_dissolution_of_helium_in_water_at_gas_partial_pressures_of_01-100_MPa_within_a_temperature_range_of_278-353_K
https://en.wikipedia.org/wiki/Henry%27s_law
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14278265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


) in atm/mol fraction can then be calculated as

𝑘𝐻 = 1/𝑥kH​=1/x

.

Temperature (°C) Temperature (K)
Mole Fraction
Solubility (x) at 1
atm

Henry's Law
Constant (

𝑘𝐻 kH​

) (atm/mol fraction)

0 273.15 7.28 x 10⁻⁶ 137,362

10 283.15 7.05 x 10⁻⁶ 141,844

20 293.15 6.99 x 10⁻⁶ 143,061

25 298.15 7.00 x 10⁻⁶ 142,857

30 303.15 7.03 x 10⁻⁶ 142,247

40 313.15 7.18 x 10⁻⁶ 139,276

50 323.15 7.41 x 10⁻⁶ 134,953

60 333.15 7.71 x 10⁻⁶ 129,702

70 343.15 8.05 x 10⁻⁶ 124,224

80 353.15 8.42 x 10⁻⁶ 118,765

At 30 °C, a commonly cited value for the Henry's law constant for helium in water is

approximately 3.7 x 10⁻⁴ M/atm.[3][4][5][6][7]

Experimental Protocols for Determining Henry's
Law Constant
The experimental determination of Henry's law constant is crucial for validating theoretical

models and for applications where precise values are necessary. Several methods are

employed, with the most common being the static headspace and inert gas stripping

techniques.
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Static Headspace Method
The static headspace method is a widely used technique for determining the partitioning of a

volatile compound between a liquid and a gas phase.

Methodology:

Sample Preparation: A known volume of deionized water is placed into a series of gastight

vials.

Analyte Introduction: A known amount of helium gas is introduced into the vials. The vials are

then sealed to create a closed system with a liquid phase and a gas phase (the headspace).

Equilibration: The vials are placed in a thermostated agitator and are shaken at a constant

temperature for a predetermined time to allow the system to reach equilibrium. At

equilibrium, the partial pressure of helium in the headspace is proportional to its

concentration in the water.

Headspace Analysis: A gastight syringe is used to withdraw a sample of the headspace gas.

Quantification: The concentration of helium in the headspace sample is determined using a

gas chromatograph (GC) equipped with a suitable detector, such as a thermal conductivity

detector (TCD).

Calculation: By knowing the initial amount of helium, the volumes of the liquid and gas

phases, and the concentration of helium in the gas phase at equilibrium, the concentration in

the liquid phase can be calculated. The Henry's law constant is then determined using the

formula

𝑘𝐻 = 𝑃/𝐶kH​=P/C

.

Inert Gas Stripping (IGS) Method
The inert gas stripping method is a dynamic technique that involves purging a gas-saturated

liquid with an inert gas and measuring the rate of removal of the dissolved gas.
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Methodology:

Saturation: A known volume of water is saturated with helium at a specific temperature and

partial pressure.

Stripping: A continuous stream of an inert gas (e.g., nitrogen or argon) is bubbled through the

helium-saturated water at a constant flow rate.

Off-Gas Analysis: The concentration of helium in the off-gas stream is continuously

monitored over time using a detector like a mass spectrometer or a gas chromatograph.

Data Analysis: The concentration of helium in the off-gas will decrease exponentially over

time. The rate of this decrease is proportional to the Henry's law constant.

Calculation: The Henry's law constant can be calculated from the decay curve of the helium

concentration in the off-gas, the flow rate of the stripping gas, and the volume of the liquid.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of

Henry's law constant using either the static headspace or inert gas stripping method.
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Caption: A generalized workflow for determining Henry's law constant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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